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Compound of Interest

Compound Name: 1,1,1-Tribromoacetone

Cat. No.: B11932703

For Immediate Reference: Key Safety and Handling Information

This guide provides essential, immediate safety and logistical information for the handling and
disposal of 1,1,1-Tribromoacetone. It is intended for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety.

Hazard Identification and Personal Protective
Equipment (PPE)

1,1,1-Tribromoacetone is a hazardous chemical requiring stringent safety protocols. The
primary routes of exposure are inhalation, skin contact, and eye contact. It is crucial to use
appropriate Personal Protective Equipment (PPE) to minimize risk.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose

) Chemical safety goggles and a  Protects against splashes and
Eye and Face Protection ]
face shield.[1] vapors.

Chemical-resistant gloves )
. . o Prevents skin contact and
Skin Protection (e.g., Nitrile, Neoprene), a lab ]
absorption.
coat, and an apron.[2][3]

A NIOSH/MSHA-approved

respirator is necessary if ] ]
Prevents inhalation of harmful

Respiratory Protection ventilation is inadequate or
o vapors.
exposure limits are exceeded.
[2]
Foot Protection Closed-toe shoes. Protects feet from spills.

Always ensure that an emergency eyewash station and safety shower are readily accessible in
the immediate work area.[1]

Step-by-Step Operational Plan for Handling 1,1,1-
Tribromoacetone

2.1. Preparation and Handling

e Ventilation: All work with 1,1,1-Tribromoacetone must be conducted in a certified chemical
fume hood to ensure adequate ventilation.[4]

o Personal Protective Equipment (PPE): Before handling, don all required PPE as outlined in
Table 1.

o Handling: Use non-sparking tools and take precautionary measures against static discharge.
[4] Avoid direct contact with skin and eyes.[4] Do not breathe in dust, fumes, gas, mist,
vapors, or spray.

o Storage: Store 1,1,1-Tribromoacetone in a tightly closed container in a cool, dry, and well-
ventilated area. It should be stored away from incompatible materials such as strong
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oxidizing agents, strong acids, and strong bases. Keep away from heat, sparks, and open
flames. The storage area should be locked.

2.2. Disposal Plan

o Waste Collection: Collect all 1,1,1-Tribromoacetone waste in a designated, properly
labeled, and sealed container.

o Disposal: Dispose of the chemical waste through an approved waste disposal plant. Do not
dispose of it down the drain.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 2: First Aid and Emergency Response
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Exposure Type First Aid Procedure
Move the individual to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation

respiration.[1][5] Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with copious
amounts of water for at least 15 minutes.[5]

Seek immediate medical attention.

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[1][5] Remove
contact lenses if present and easy to do so.[1]

Seek immediate medical attention.[1]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting.[1] Seek immediate medical attention.

[1]

Accidental Release/Spill

Evacuate the area and ensure adequate
ventilation. Remove all sources of ignition. Wear
appropriate PPE. Absorb the spill with an inert
material (e.g., sand, vermiculite) and collect it in

a sealed container for disposal.

Workflow for Handling and Emergency Procedures

The following diagram illustrates the logical workflow for the safe handling of 1,1,1-

Tribromoacetone and the appropriate response in case of an emergency.
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Workflow for Handling 1,1,1-Tribromoacetone

Emergency Response

Standard Handling Procedure

Preparation: Exposure Event

'_E\;\f;fipn”:’f’z‘r'na;ehzzs (Inhalation, Skin/Eye Contact, Ingestion)

Accidental Spill

Handling: . ) ) Spill Response:_
- Use non-sparking tools Admmlst_er FlrstAl_d - Evacuate and ventilate
- Avoid contact and inhalation (Move to fresh air, flush with water) - Wear PPE
- Absorb and collect waste
A v
Storage:
- Tightly sealed container Seek Immediate Medical Attention Dispose of Spill Waste
- Cool, well-ventilated area

y

Disposal:
- Collect in a labeled container
- Dispose via approved facility

Click to download full resolution via product page

Caption: Workflow for handling 1,1,1-Tribromoacetone and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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